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For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Dehydroxygrevilloside B is a natural compound isolated from Grevillea robusta[1]. While
its structure is known, its biological activity and mechanism of action remain largely
uncharacterized. These application notes provide a comprehensive set of protocols to
investigate the potential anti-inflammatory effects of 11-Dehydroxygrevilloside B, a common
therapeutic area for natural products. The following sections outline a systematic approach,
from initial cytotoxicity assessments to the elucidation of its impact on key inflammatory
signaling pathways, specifically focusing on the NF-kB pathway.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to
chronic diseases. The nuclear factor-kappa B (NF-kB) signaling pathway is a central regulator
of inflammation, making it a key target for novel anti-inflammatory therapeutics[2]. Natural
products are a rich source of bioactive compounds with the potential to modulate these
pathways. This document provides a roadmap for researchers to explore the anti-inflammatory
potential of 11-Dehydroxygrevilloside B.
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Physicochemical Properties of 11-

Dehydroxygrevilloside B

A summary of the known properties of 11-Dehydroxygrevilloside B is presented in Table 1.

Property Value Reference
CAS Number 197307-49-6 [3]
Molecular Formula C17H2607 [3]
Molecular Weight 342.4 g/mol [3]
Purity >98% [3]
Appearance Powder [4]

Store at -20°C under an inert

Storage
atmosphere.

[3]

Experimental Protocols

This section details the experimental protocols to assess the anti-inflammatory activity of 11-

Dehydroxygrevilloside B. The overall workflow is depicted in the diagram below.
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Experimental Workflow for Investigating 11-Dehydroxygrevilloside B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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